Cas no 1206993-09-0 (3-[(3-methoxyphenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-[(3-methoxyphenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1206993-09-0
• MF: C₂₁H₁₈N₂O₂S
• MW: 362.444823741913
• CID: 5390191
• Update Time: 2025-07-25

3-[(3-methoxyphenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3-methoxyphenyl)methyl]-7-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-one
• 3-[(3-methoxyphenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C21H18N2O2S/c1-14-5-3-7-16(9-14)18-12-26-20-19(18)22-13-23(21(20)24)11-15-6-4-8-17(10-15)25-2/h3-10,12-13H,11H2,1-2H3
• InChI Key： ANSLOWACLPREIX-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(OC)=C2)C(=O)C2SC=C(C3=CC=CC(C)=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-[(3-methoxyphenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Recent Advances in the Study of 3-[(3-methoxyphenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1206993-09-0)

The compound 3-[(3-methoxyphenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1206993-09-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidinone derivative has been investigated for its role as a kinase inhibitor, with particular focus on its efficacy in targeting specific signaling pathways implicated in cancer and inflammatory diseases. Recent studies have explored its molecular interactions, pharmacokinetic properties, and preclinical efficacy, providing valuable insights into its mechanism of action and therapeutic potential.

One of the key findings from recent research is the compound's ability to selectively inhibit certain tyrosine kinases, which are critical regulators of cell proliferation and survival. In vitro studies have demonstrated that 3-[(3-methoxyphenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one exhibits potent inhibitory activity against kinases such as EGFR and VEGFR, with IC50 values in the nanomolar range. This selectivity suggests its potential as a targeted therapy for cancers driven by these kinases, such as non-small cell lung cancer (NSCLC) and colorectal cancer.

Further investigations into the compound's pharmacokinetic profile have revealed favorable oral bioavailability and metabolic stability, making it a promising candidate for further development. Animal studies have shown that the compound achieves sufficient plasma concentrations to exert its pharmacological effects, with minimal off-target toxicity. These findings support its progression into more advanced preclinical and clinical studies.

In addition to its anticancer properties, recent research has also explored the anti-inflammatory potential of 3-[(3-methoxyphenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one. Studies have indicated that the compound can modulate inflammatory cytokines and suppress NF-κB signaling, which plays a central role in chronic inflammatory conditions. This dual functionality—targeting both proliferative and inflammatory pathways—highlights its versatility as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's specificity and minimizing potential side effects. Researchers are currently investigating structural modifications to enhance its selectivity and reduce off-target interactions. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the aim of developing next-generation derivatives with improved therapeutic profiles.

In conclusion, 3-[(3-methoxyphenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a compelling area of research in chemical biology and drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent, combined with its favorable pharmacokinetic properties, positions it as a promising candidate for further development. Ongoing studies will be critical in elucidating its full therapeutic potential and addressing remaining challenges in its clinical translation.